Cas no 262858-57-1 (2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 262858-57-1
• MF: C₁₄H₁₂Cl₂N₄S
• MW: 339.242878913879
• MDL: MFCD06643464
• CID: 5214082
• PubChem ID: 2587150
• Update Time: 2025-07-22

2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-dichlorophenyl)methylsulfanyl]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine

• MDL： MFCD06643464
• Inchi： 1S/C14H12Cl2N4S/c1-8-5-9(2)20-13(17-8)18-14(19-20)21-7-10-3-4-11(15)6-12(10)16/h3-6H,7H2,1-2H3
• InChI Key： RBWKXOBKUCOWRP-UHFFFAOYSA-N
• SMILES： C12=NC(SCC3=CC=C(Cl)C=C3Cl)=NN1C(C)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine

Research Update on 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine (CAS: 262858-57-1)

Recent studies have highlighted the potential of 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine (CAS: 262858-57-1) as a promising scaffold in medicinal chemistry. This compound, characterized by its triazolopyrimidine core, has garnered attention for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,4-dichlorophenyl and methylsulfanyl substituents enhances its binding affinity to various biological targets, making it a versatile candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a kinase inhibitor. The research demonstrated its selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical regulators of cell cycle progression and transcription. Molecular docking simulations revealed that the compound binds to the ATP-binding pocket of these kinases, disrupting their activity and inducing apoptosis in cancer cell lines. These findings suggest its potential as a targeted therapy for CDK-dependent malignancies.

In addition to its anticancer applications, recent preclinical studies have explored its efficacy against resistant bacterial strains. A 2024 report in Antimicrobial Agents and Chemotherapy highlighted its potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and efflux pump mechanisms underscores its potential as a novel antibiotic candidate, particularly in the face of rising antimicrobial resistance.

Ongoing research is also investigating the compound's pharmacokinetic profile. A recent pharmacokinetic study in rodents indicated favorable oral bioavailability and tissue distribution, with a half-life of approximately 6 hours. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the methylsulfanyl group was observed. Structural modifications, such as the introduction of fluorine atoms, are being explored to enhance metabolic resistance while retaining biological activity.

In conclusion, 2-{(2,4-dichlorophenyl)methylsulfanyl}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidine represents a multifaceted compound with significant therapeutic potential. Its diverse pharmacological activities, coupled with ongoing structural optimization efforts, position it as a valuable candidate for further drug development. Future research should focus on clinical translation, particularly in oncology and infectious disease applications, to fully realize its therapeutic promise.